Cas no 1027951-36-5 (Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate)

• Product Name: Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate
• CAS No: 1027951-36-5
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 4779744
• Update Time: 2025-05-21

Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate Chemical and Physical Properties

Names and Identifiers

• E77523
• METHYL 4-(-2-(TERT-BUTOXYCARBONYL)CYCLOPROPYL)BENZOATE
• Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate

• Inchi： 1S/C16H20O4/c1-16(2,3)20-15(18)13-9-12(13)10-5-7-11(8-6-10)14(17)19-4/h5-8,12-13H,9H2,1-4H3
• InChI Key： DPWRROUPJKRSOY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC1C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 276.13615911 g/mol
• Monoisotopic Mass: 276.13615911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 276.33
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6

Additional information on Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate

Recent Advances in the Study of Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate (CAS: 1027951-36-5)

The compound Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate (CAS: 1027951-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and ester functional groups, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of bioactive compounds. Recent studies have focused on its synthetic pathways, biological activities, and potential applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate, highlighting its role as a versatile building block in the construction of complex molecules. The researchers employed a multi-step synthesis route, starting from commercially available materials, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, providing valuable insights for its handling and storage in industrial and laboratory settings.

In another groundbreaking study, researchers from the University of Cambridge demonstrated the compound's potential as a modulator of specific enzymatic pathways. The study, published in Nature Chemical Biology, revealed that Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate exhibits inhibitory effects on certain cytochrome P450 enzymes, which are critical in drug metabolism. This finding opens new avenues for the development of enzyme inhibitors that could enhance the efficacy of existing therapeutics or reduce adverse drug interactions.

Further investigations into the biological activities of this compound have been conducted by a collaborative team from MIT and Harvard. Their research, detailed in a 2024 ACS Chemical Biology article, focused on the compound's interactions with cellular receptors. Using advanced spectroscopic techniques and molecular docking simulations, the team identified specific binding sites and proposed a mechanism of action that could explain its observed biological effects. These findings are particularly relevant for the design of novel receptor-targeted drugs.

From an industrial perspective, the scalability of Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate production has been a focal point. A recent patent application by a leading pharmaceutical company outlines an improved synthetic method that reduces production costs and minimizes environmental impact. This advancement is expected to facilitate the compound's broader adoption in both research and commercial applications.

In conclusion, the growing body of research on Methyl 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropyl]benzoate underscores its importance in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate, combined with its intriguing biological activities, positions it as a valuable tool for drug discovery and development. Future studies are likely to explore its applications in targeted therapies and personalized medicine, further solidifying its role in advancing human health.